Cas no 1354973-35-5 (tert-butyl (2R)-2-amino-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl (2R)-2-amino-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 1354973-35-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD20441708
• CID: 5189026
• Update Time: 2025-06-09

tert-butyl (2R)-2-amino-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-amino-7-azabicyclo2.2.1heptane-7-carboxylate

• MDL： MFCD20441708
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-4-5-9(13)8(12)6-7/h7-9H,4-6,12H2,1-3H3/t7?,8-,9?/m1/s1
• InChI Key： JRZFZVWZIJNIEQ-QJAFJHJLSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)C[C@H]2N

Additional information on tert-butyl (2R)-2-amino-7-azabicyclo2.2.1heptane-7-carboxylate

Introduction to Tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 1354973-35-5)

Tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by its CAS number 1354973-35-5, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a tert-butyl group and a specific stereochemical configuration at the 2R position enhances its pharmacological relevance, making it a subject of extensive research in drug discovery and development.

The molecular structure of tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate consists of a seven-membered azabicyclic core, which is a critical feature for its biological interactions. The bicyclic framework imparts rigidity and stability to the molecule, while the amino group at the 2-position and the carboxylate group at the 7-position provide functional sites for further chemical modifications and biological activity modulation. This compound's stereochemistry, particularly the (2R) configuration, is crucial as it influences its binding affinity and efficacy in biological systems.

In recent years, there has been growing interest in azabicycloalkanes due to their potential applications in treating various diseases, including neurological disorders and infections. The unique structural features of these compounds allow them to interact with biological targets in distinct ways compared to linear or aromatic molecules. For instance, the rigid bicyclic core can mimic natural bioactive scaffolds, enhancing binding specificity to enzymes and receptors. Additionally, the presence of functional groups such as amines and carboxylates provides opportunities for further derivatization, leading to novel drug candidates with improved pharmacokinetic properties.

One of the most compelling aspects of tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate is its potential role in developing treatments for neurological conditions. Studies have shown that azabicycloalkanes can modulate neurotransmitter systems by interacting with specific receptors or enzymes involved in neural signaling. The tert-butyl group, in particular, can enhance metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability is essential for ensuring prolonged therapeutic effects and minimizing side effects.

The carboxylate group at the 7-position of this compound also plays a significant role in its pharmacological profile. Carboxylate groups are known to participate in hydrogen bonding interactions with biological targets, which can improve binding affinity and selectivity. Furthermore, this group can be further functionalized to introduce additional pharmacophores or improve solubility, making it a versatile building block for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate with greater accuracy before conducting expensive experimental trials. Molecular docking simulations have been particularly useful in identifying potential binding sites on target proteins and assessing the compound's efficacy in modulating biological pathways. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to prioritize promising candidates more efficiently.

In addition to its potential applications in neurological disorders, this compound has shown promise in other therapeutic areas as well. For example, preliminary studies suggest that it may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The unique structural features of azabicycloalkanes make them attractive candidates for developing novel antibiotics against drug-resistant strains.

The synthesis of tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure compounds like this one more efficiently than ever before. These techniques often involve chiral catalysts or auxiliaries that facilitate the formation of specific stereocenters without requiring extensive purification steps.

The development of new synthetic methodologies has also been instrumental in expanding the library of azabicycloalkanes available for medicinal chemistry research. For instance, transition metal-catalyzed reactions have enabled the construction of complex cyclic frameworks under mild conditions, reducing the need for harsh reagents or excessive purification steps. Such improvements not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

The future prospects for tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate are bright, with ongoing research exploring its potential applications across multiple therapeutic areas. As our understanding of biological systems continues to grow, so does our ability to design molecules that interact with them in meaningful ways. This compound exemplifies how structural innovation can lead to novel therapeutic agents with significant clinical impact.

In conclusion, Tert-butyl (2R)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 1354973-35-5) is a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Tert-butyl (2R)-...